Cas no 1314987-27-3 (Methyl 3-(dimethylamino)-4-formamidobenzoate)

• Product Name: Methyl 3-(dimethylamino)-4-formamidobenzoate
• CAS No: 1314987-27-3
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 1025096
• PubChem ID: 54758757
• Update Time: 2025-04-20

Methyl 3-(dimethylamino)-4-formamidobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(dimethylamino)-4-formamidobenzoate
• DTXSID40716512
• A888439
• CS-0208912
• MFCD19684087
• AKOS015888703
• BS-20520
• 1314987-27-3
• Methyl3-(dimethylamino)-4-formamidobenzoate
• Benzoic acid, 3-(dimethylamino)-4-(formylamino)-, methyl ester

• MDL： M181127
• Inchi： 1S/C11H14N2O3/c1-13(2)10-6-8(11(15)16-3)4-5-9(10)12-7-14/h4-7H,1-3H3,(H,12,14)
• InChI Key： RDJBWNFNJZBHQJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)N(C)C)NC=O)=O

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 425.2±40.0 °C at 760 mmHg
• Flash Point: 211.0±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 3-(dimethylamino)-4-formamidobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives